Cas no 1368736-95-1 (3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine
• CAS No: 1368736-95-1
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5967746
• PubChem ID: 82492773
• Update Time: 2025-05-26

3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine
• EN300-1841522
• 1368736-95-1

• Inchi： 1S/C11H10N4O/c1-15-6-13-9-4-7(2-3-10(9)15)8-5-11(12)16-14-8/h2-6H,12H2,1H3
• InChI Key： LAORELDNTBSLLB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC3=C(C=2)N=CN3C)=N1)N

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine

Introduction to 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine (CAS No. 1368736-95-1)

3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine, also known by its CAS number 1368736-95-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and features a unique oxazolamine moiety, which imparts distinct pharmacological properties. The structural complexity and functional groups of this molecule make it a valuable candidate for various therapeutic applications.

The benzodiazepine core is well-known for its anxiolytic, sedative, and muscle relaxant properties. However, the addition of the oxazolamine group in 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine introduces new avenues for exploring its potential in treating neurological disorders and other conditions. Recent studies have highlighted the compound's ability to modulate specific receptors and signaling pathways, making it a promising lead for drug development.

One of the key areas of research involving 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine is its interaction with the central nervous system (CNS). Studies have shown that this compound can selectively bind to GABA-A receptors, which are crucial for regulating neuronal excitability. This selective binding property suggests that it could be used to develop more targeted and effective treatments for anxiety disorders, insomnia, and epilepsy. Additionally, the compound's ability to cross the blood-brain barrier efficiently enhances its therapeutic potential in CNS-related conditions.

Another significant aspect of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity could be particularly beneficial in treating chronic inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The dual action of modulating both GABA-A receptors and reducing inflammation makes this compound a versatile candidate for multifaceted therapeutic approaches.

The pharmacokinetic profile of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)-1,2-oxazol-5-amine has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its metabolic stability ensures that it remains active in the body for an extended period, which is crucial for maintaining therapeutic effects over time. Furthermore, the low toxicity profile observed in preclinical studies suggests that it has a wide therapeutic window with minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-methyl-1H-1,3-benzodiazol-5-y)-l)-1,2-oxazolamine in various indications. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In addition to its direct therapeutic applications, 3-(1-methyl-HH-HH-HH-HH-HH-HH-HH-HH-HH-HH-HH-HH-HH-HHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHH HH-HH-HH-HH-HH-H H-benzodiazol--yl)-l--oxazolamine is also being explored as a tool compound in basic research. Its unique structure and pharmacological properties make it an excellent model for studying receptor-ligand interactions and signaling pathways involved in neurological disorders. Researchers are using this compound to gain deeper insights into the mechanisms underlying these conditions and to identify new targets for drug discovery.

The development of 3-(1-methyl--benzodiazol--yl)-l--oxazolamine as a pharmaceutical product involves a multidisciplinary approach that combines synthetic chemistry, pharmacology, toxicology, and clinical research. Collaborations between academic institutions and pharmaceutical companies are essential for advancing this compound through the drug development pipeline. Ongoing efforts aim to optimize its chemical structure to enhance potency and selectivity while minimizing potential side effects.

In conclusion, 3-(1-methyl--benzodiazol--yl)-l--oxazolamine (CAS No. 1368736--95--9) represents a promising candidate in the field of medicinal chemistry with broad therapeutic potential. Its unique combination of structural features and pharmacological activities positions it as a valuable tool for both research and clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is likely to play an increasingly important role in the development of novel treatments for various medical conditions.